Cas no 101077-07-0 (2-bicyclo[3.1.0]hexanyl(cyclopropyl)azanium;2-hydroxy-2-oxoacetate)

• Product Name: 2-bicyclo[3.1.0]hexanyl(cyclopropyl)azanium;2-hydroxy-2-oxoacetate
• CAS No: 101077-07-0
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 1127584
• Update Time: 2024-07-27

2-bicyclo[3.1.0]hexanyl(cyclopropyl)azanium;2-hydroxy-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• N-Bicyclo(3.1.0)hex-2-ylcyclopropylamine oxalate
• n-cyclopropylbicyclo[3.1.0]hexan-2-amine ethanedioate
• CYCLOPROPYLAMINE, N-BICYCLO(3.1.0)HEX-2-YL-, OXALATE
• AC1L1OF5
• AC1Q2297
• LS-58816
• 4-bicyclo[3.1.0]hexanyl(cyclopropyl)azanium
• 2-bicyclo[3.1.0]hexanyl(cyclopropyl)azanium,2-hydroxy-2-oxoacetate
• 2-bicyclo[3.1.0]hexanyl(cyclopropyl)azanium
• 2-hydroxy-2-oxoacetate
• Bicyclo[3.1.0]hexan-2-amine, N-cyclopropyl-, ethanedioate (1:1)
• 2-bicyclo[3.1.0]hexanyl(cyclopropyl)azanium;2-hydroxy-2-oxoacetate

• Inchi： 1S/C9H15N.C2H2O4/c1-4-9(8-5-6(1)8)10-7-2-3-7;3-1(4)2(5)6/h6-10H,1-5H2;(H,3,4)(H,5,6)
• InChI Key： CXWVDIRIRVSRFZ-UHFFFAOYSA-N
• SMILES： C(=O)(O)C(=O)O.N(C1CC1)C1CCC2CC12

Computed Properties

• Exact Mass: 227.11581
• Monoisotopic Mass: 227.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94A^2

Experimental Properties

• Boiling Point: 199.4°C at 760 mmHg
• Flash Point: 65.2°C
• PSA: 94.04
• LogP: 1.08340